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Compound of Interest

Compound Name: 5-Acetyloxindole

Cat. No.: B1336615 Get Quote

Technical Guide: N-Acetyloxindole
Disclaimer: The initial request specified "5-Acetyloxindole." However, a thorough literature

and database search revealed a lack of consistent and substantial information for a compound

with this specific name. It is plausible that the intended compound of interest was N-

Acetyloxindole (also known as 1-Acetylindolin-2-one), for which there is available scientific

data. This technical guide will, therefore, focus on the molecular structure, properties, and

available biological information for N-Acetyloxindole.

Molecular Structure and Properties
N-Acetyloxindole is a derivative of oxindole where an acetyl group is attached to the nitrogen

atom of the indolin-2-one core.

Molecular Formula: C₁₀H₉NO₂

Molecular Weight: 175.18 g/mol [1][2]

Below is a diagram of the molecular structure of N-Acetyloxindole.

Caption: Molecular structure of N-Acetyloxindole.

Quantitative Data Summary
The following table summarizes the key quantitative data for N-Acetyloxindole.
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Property Value Reference

Molecular Formula C₁₀H₉NO₂ [1][2]

Molecular Weight 175.18 g/mol [1][2]

CAS Number 21905-78-2 [1]

Melting Point 127-131 °C [1]

Boiling Point 399.8 °C at 760 mmHg [1]

Density 1.275 g/cm³ [1]

Experimental Protocols
Synthesis of N-Acetyloxindole
A common method for the synthesis of N-Acetyloxindole involves the acetylation of 2-oxoindole

(oxindole) using acetic anhydride.

Reaction: 2-oxoindole + Acetic Anhydride → N-Acetyloxindole + Acetic Acid

Materials:

2-oxoindole

Acetic anhydride

Pyridine (as a catalyst, optional)

Anhydrous solvent (e.g., dichloromethane, chloroform)

Ice bath

Stirring apparatus

Separatory funnel

Rotary evaporator
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Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

Dissolve 2-oxoindole in an anhydrous solvent in a round-bottom flask.

Cool the solution in an ice bath.

Slowly add acetic anhydride to the cooled solution with continuous stirring. A catalytic

amount of pyridine can be added to facilitate the reaction.

Allow the reaction mixture to slowly warm to room temperature and continue stirring for

several hours until the reaction is complete (monitoring by TLC is recommended).

Once the reaction is complete, wash the mixture with a saturated aqueous solution of

sodium bicarbonate to neutralize any excess acetic anhydride and acetic acid.

Extract the aqueous layer with the organic solvent used in the reaction.

Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by recrystallization to obtain pure N-Acetyloxindole.

Below is a diagram illustrating the experimental workflow for the synthesis of N-Acetyloxindole.
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Synthesis Workflow of N-Acetyloxindole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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